Cas no 20224-12-8 (benzimidazole, 4-chloro-2-ethyl- (8ci))

benzimidazole, 4-chloro-2-ethyl- (8ci) structure
20224-12-8 structure
Product Name:benzimidazole, 4-chloro-2-ethyl- (8ci)
CAS No:20224-12-8
MF:C9H9ClN2
MW:180.634160757065
CID:909318
PubChem ID:45078552
Update Time:2025-04-19

benzimidazole, 4-chloro-2-ethyl- (8ci) Chemical and Physical Properties

Names and Identifiers

    • benzimidazole, 4-chloro-2-ethyl- (8ci)
    • SCHEMBL1918622
    • BENZIMIDAZOLE, 4-CHLORO-2-ETHYL-
    • 20224-12-8
    • DB-274281
    • 4-chloro-2-ethyl-1H-benzo[d]imidazole
    • Inchi: 1S/C9H9ClN2/c1-2-8-11-7-5-3-4-6(10)9(7)12-8/h3-5H,2H2,1H3,(H,11,12)
    • InChI Key: NFHCYESJWVRIAZ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=C1N=C(CC)N2

Computed Properties

  • Exact Mass: 180.0454260g/mol
  • Monoisotopic Mass: 180.0454260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 28.7Ų

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